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Compound of Interest

Compound Name: 1,2-Epoxytetradecane

Cat. No.: B1585259

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the environmental fate and
degradation of 1,2-epoxytetradecane, a compound of interest in various industrial
applications. Due to the limited availability of direct experimental data, this guide combines
existing information on similar long-chain epoxides and alkanes with predictive computational
models to build a thorough environmental profile. This document covers the physicochemical
properties, biodegradation pathways, abiotic degradation mechanisms, and bioaccumulation
potential of 1,2-epoxytetradecane. Detailed experimental protocols for key environmental fate
studies are also provided to guide further research.

Physicochemical Properties

Understanding the fundamental physical and chemical properties of 1,2-epoxytetradecane is
crucial for predicting its environmental distribution and behavior. The following table
summarizes key properties, including a combination of experimental data and values predicted
using EPI Suite™, a widely used quantitative structure-activity relationship (QSAR) modeling
program.
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Property Value Reference/Method
Molecular Formula C14H280 --INVALID-LINK--
Molecular Weight 212.37 g/mol --INVALID-LINK--
CAS Number 3234-28-4 --INVALID-LINK--
Appearance Clear, colorless liquid --INVALID-LINK--
Boiling Point 95-96 °C at 0.4 mmHg --INVALID-LINK--
Melting Point <20°C --INVALID-LINK--
Density 0.845 g/mL at 25 °C --INVALID-LINK--
Water Solubility 0.13 mg/L at 20 °C --INVALID-LINK--

Vapor Pressure

0.0013 Pa at 25 °C

EPI Suite™ Prediction

Log Kow (Octanol-Water _ o
" - 5.77 EPI Suite™ Prediction
Partition Coefficient)

Environmental Fate and Degradation

The environmental fate of 1,2-epoxytetradecane is governed by a combination of biotic and
abiotic degradation processes, as well as its potential to partition into different environmental
compartments.

Biodegradation

The primary route of biodegradation for 1,2-epoxytetradecane is expected to be microbial
metabolism. While specific studies on this compound are limited, the degradation pathways for
similar long-chain alkanes and epoxides are well-documented.

Predicted Biodegradability:
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Parameter Prediction Method
Ready Biodegradability Not readily biodegradable EPI Suite™ (BIOWIN)
Biodegradation Half-life in )

Weeks to months EPI Suite™ (BIOWIN)
Water
Biodegradation Half-life in Soil Months EPI Suite™ (BIOWIN)

Proposed Biodegradation Pathway:

The biodegradation of 1,2-epoxytetradecane is likely initiated by the enzymatic action of
epoxide hydrolases, which are widespread in microorganisms such as Pseudomonas and
Rhodococcus species.[1][2][3] These enzymes catalyze the hydrolysis of the epoxide ring to
form the corresponding diol, 1,2-tetradecanediol. This diol can then undergo further
degradation through pathways similar to those for long-chain alkanes, involving oxidation of the

terminal methyl group to a carboxylic acid, followed by [3-oxidation.

Phase 1: Epoxide Ring Opening Phase 2: Alkane Chain Degradation

- Epoxide Hydrolase 1,2-Tetradecanediol Oxidation .»( I r )

Click to download full resolution via product page
Proposed biodegradation pathway of 1,2-epoxytetradecane.

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, can also contribute to the
transformation of 1,2-epoxytetradecane in the environment.

Predicted Abiotic Degradation:
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Process Predicted Half-life Method

Hydrolysis Stable at neutral pH EPI Suite™ (HYDROWIN)

Atmospheric Photolysis .
1.5 days EPI Suite™ (AOPWIN)

(reaction with OH radicals)

Hydrolysis: The epoxide ring can undergo hydrolysis, particularly under acidic or basic
conditions. However, at environmentally relevant pH (5-9), the hydrolysis of long-chain aliphatic
epoxides is generally slow. EPI Suite™ predicts that 1,2-epoxytetradecane will be relatively

stable to hydrolysis.

Atmospheric Photodegradation: If volatilized into the atmosphere, 1,2-epoxytetradecane is
expected to be degraded by reaction with photochemically produced hydroxyl radicals («OH).
The estimated atmospheric half-life is relatively short, suggesting this is a significant
degradation pathway in the air.

Environmental Partitioning

The high lipophilicity of 1,2-epoxytetradecane, indicated by its high Log Kow, suggests a
strong tendency to partition from water into organic matrices such as soil, sediment, and biota.

Predicted Partitioning Behavior:

Parameter Predicted Value Method

Soil Adsorption Coefficient
(KoC)

13,800 L/kg EPI Suite™ (KOCWIN)

Bioconcentration Factor (BCF) 1,200 L/kg EPI Suite™ (BCFBAF)

Soil and Sediment Sorption: The predicted high Koc value indicates that 1,2-epoxytetradecane
will be strongly adsorbed to soil and sediment organic matter, limiting its mobility in these

compartments.

Bioaccumulation Potential: The predicted BCF suggests a high potential for bioaccumulation in

aguatic organisms. This is consistent with its high lipophilicity.
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Experimental Protocols

To obtain definitive data on the environmental fate of 1,2-epoxytetradecane, standardized
experimental studies are required. The following sections outline the methodologies for key
OECD test guidelines.

Ready Biodegradability - OECD 301D: Closed Bottle Test

This test evaluates the ready biodegradability of poorly soluble substances in an aerobic
agueous medium.

Methodology:

o Test System: A series of sealed glass bottles containing a defined mineral medium, the test
substance (at a concentration of 2-5 mg/L), and a microbial inoculum from a sewage
treatment plant.

e Procedure: The bottles are filled completely, sealed, and incubated in the dark at a constant
temperature (20 £ 1°C) for 28 days.

o Measurement: The depletion of dissolved oxygen is measured at regular intervals.

» Endpoint: The percentage of biodegradation is calculated as the ratio of the biochemical
oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is considered
readily biodegradable if it reaches the pass level of 60% ThOD within a 10-day window.

Bioaccumulation in Fish - OECD 305

This guideline describes a procedure to characterize the bioconcentration potential of a
substance in fish.

Methodology:
» Test Organism: A suitable fish species, such as the zebrafish (Danio rerio), is used.

o Exposure Phase: Fish are exposed to a constant, low concentration of the test substance in
a flow-through system for a period of up to 28 days.
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o Depuration Phase: After the exposure phase, the fish are transferred to a clean water system
for a depuration period.

» Sampling and Analysis: Fish and water samples are taken at regular intervals during both
phases and analyzed for the concentration of the test substance.

» Endpoint: The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration
of the test substance in the fish to its concentration in the water at steady state.

Adsorption/Desorption - OECD 106: Batch Equilibrium
Method

This method is used to determine the adsorption and desorption potential of a chemical on
different soil types.

Methodology:

o Test System: A suspension of a known mass of soil in a solution of the test substance in 0.01
M CaClz. A range of soil types with varying organic carbon content and pH should be used.

o Equilibration: The soil suspensions are agitated for a predetermined period to reach
equilibrium.

o Analysis: After equilibration, the soil and aqueous phases are separated by centrifugation,
and the concentration of the test substance in the aqueous phase is measured.

e Calculation: The amount of substance adsorbed to the soil is calculated from the difference
between the initial and final concentrations in the aqueous phase.

o Endpoint: The soil adsorption coefficient (KoC) is calculated by normalizing the adsorption
coefficient (Kd) to the organic carbon content of the soil.

Experimental and Logical Workflow

The assessment of the environmental fate of a chemical like 1,2-epoxytetradecane follows a
logical progression of testing and data analysis.
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General workflow for environmental fate assessment.

Conclusion

Based on its physicochemical properties and predictive modeling, 1,2-epoxytetradecane is
expected to be a persistent and bioaccumulative substance in the environment. Its low water
solubility and high lipophilicity will lead to strong partitioning to soil, sediment, and biota. While
not readily biodegradable, it is expected to undergo slow microbial degradation initiated by
epoxide hydrolases. Atmospheric photolysis represents a significant degradation pathway if the
compound volatilizes. Due to its predicted high bioaccumulation potential and aquatic toxicity,
further experimental investigation into the environmental fate and effects of 1,2-
epoxytetradecane is warranted to fully characterize its environmental risk profile. The
experimental protocols outlined in this guide provide a framework for conducting such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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